![molecular formula C21H18FN3O2S B2394162 3-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-5-carboxamide CAS No. 2097932-51-7](/img/structure/B2394162.png)
3-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-5-carboxamide
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Description
3-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O2S and its molecular weight is 395.45. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Molecular Interactions
Two N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides study reveals the geometric parameters of similar compounds, focusing on the structural analysis and molecular interactions. The research highlights the conformation and intermolecular hydrogen bonds present in these molecules, which may be relevant for understanding the behavior of the compound (Köysal et al., 2005).
Synthesis and Chemical Properties
Decarboxylative Fluorination of Electron-Rich Heteroaromatic Carboxylic Acids provides insights into a method for the synthesis of fluorinated compounds, including pyrazole and thiophene derivatives. This research could be relevant for developing synthesis methods for the compound of interest (Yuan et al., 2017).
Biological Activities
Synthesis, characterization, and antimicrobial activity of novel chitosan Schiff bases based on heterocyclic moieties including pyrazole derivatives, demonstrates the antimicrobial potential of compounds with a pyrazole core. This suggests possible applications of the compound in antimicrobial research (Hamed et al., 2020).
Antituberculosis Activity
Thiazole-aminopiperidine hybrid analogues research explores the design and synthesis of compounds with antituberculosis activity, including those with a fluorophenyl component. Such studies could guide the potential application of the compound for treating tuberculosis (Jeankumar et al., 2013).
Synthesis of Fused Heterocycles
Synthesis of thio- and furan-fused heterocycles outlines methods for creating compounds with potential pharmaceutical applications, demonstrating the compound's relevance in synthesizing complex molecular structures (Ergun et al., 2014).
Anticancer Activities
A facile synthesis, and antimicrobial and anticancer activities of some pyridines, thioamides, thiazole, urea, quinazoline, β-naphthyl carbamate, and pyrano[2,3-d]thiazole derivatives highlights the synthesis and evaluation of compounds with anticancer activities, indicating the potential for the compound in cancer research (Zaki et al., 2018).
properties
IUPAC Name |
5-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3O2S/c1-25-19(11-18(24-25)14-4-6-16(22)7-5-14)21(26)23-12-17(15-8-10-28-13-15)20-3-2-9-27-20/h2-11,13,17H,12H2,1H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHWOEOYLRCUMDI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC(C3=CSC=C3)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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